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Compound of Interest

Compound Name: Ethadione

Cat. No.: B1200495

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
stability of Ethadione, an anticonvulsant medication. The information is curated for
researchers, scientists, and professionals involved in drug development and formulation.

Core Chemical Properties of Ethadione

Ethadione, with the IUPAC name 3-ethyl-5,5-dimethyl-1,3-oxazolidine-2,4-dione, is a member
of the oxazolidinedione class of anticonvulsants.[1][2] Its fundamental chemical and physical
properties are summarized in the table below. While some specific experimental values for
Ethadione are not readily available in the literature, data for the closely related compound
Paramethadione is included for comparative purposes.
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Property Value Source

3-ethyl-5,5-dimethyl-1,3-
IUPAC Name o ) [1]
oxazolidine-2,4-dione

Didione, Dimedione, 3-Ethyl-
Synonyms 5,5-dimethyl-2,4- [3]

diketooxazolidine

CAS Number 520-77-4 [3]
Chemical Formula C7H11NOs [1]
Molecular Weight 157.17 g/mol [1][3]
Melting Point 76.5 °C [3]
Boiling Point Data not available

Water Solubility Data not available

pKa Data not available

Chemical Structure of Ethadione

The chemical structure of Ethadione is characterized by a five-membered oxazolidine ring with
two ketone groups at positions 2 and 4, an ethyl group at position 3, and two methyl groups at
position 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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